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Cat. No.: B3283889
Get Quote
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This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals experiencing incompatibility issues between Miglyol 840
and plastic containers.

Frequently Asked Questions (FAQs)

Q1: What is Miglyol 840 and why does it cause issues with some plastic containers?

Miglyol 840 is a propylene glycol diester of saturated plant-derived caprylic and capric fatty
acids.[1] It is a clear, virtually colorless, and low-viscosity liquid with excellent solvent
properties.[1][2] It is this high solvency that can cause incompatibility with certain plastic
materials, leading to issues such as the plastic becoming brittle, expanding, or degrading.[2][3]

[4]
Q2: Which plastic containers are known to be incompatible with Miglyol 8407

Polystyrene (PS) and Polyvinyl Chloride (PVC) are not suitable for use with Miglyol 840.[3][4]
Miglyol 840 can act as a solvent, especially with plastics that contain plasticizers, causing
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them to become brittle or swell.[2][3][4] Studies have shown that plasticizers, such as DEHP,
can leach from PVC materials when in contact with lipid emulsions.[5]

Q3: Which plastic containers are generally considered compatible with Miglyol 8407

High-Density Polyethylene (HDPE), Polypropylene (PP), glass, and metal (stainless steel) are
generally recommended for use with Miglyol 840.[4] However, the suitability of a specific
plastic can depend on the exact composition and manufacturing process. Therefore, it is
always recommended to perform compatibility testing under your specific experimental
conditions.

Q4: What are "extractables" and "leachables" and why are they a concern?

o Extractables are compounds that can be forced out of a container material under
exaggerated conditions, such as with harsh solvents or at high temperatures.

o Leachables are compounds that migrate from the container into the product under normal
storage and use conditions.[6]

These are a concern in pharmaceutical applications as they can contaminate the product,
potentially affecting its safety, efficacy, and stability.[7]

Troubleshooting Guide

Issue 1: My plastic container is showing signs of
physical change (swelling, cracking, becoming brittle).

o Immediate Action: Transfer the Miglyol 840 and any formulation it contains to a known
compatible container, such as one made of glass, HDPE, or PP.

e Root Cause Analysis: The plastic is likely incompatible with Miglyol 840. This is a known
issue with plastics like PS and PVC.[3][4] Environmental stress cracking (ESC) can occur
when a plastic material is under tensile stress and in contact with a chemical agent, even
one that would not affect an unstressed part.[8][9]

» Solution: Discontinue the use of the problematic plastic type and select a container made
from a recommended material. Always conduct compatibility testing for your specific
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application.

Issue 2: | suspect my formulation stored in a plastic
container is contaminated.

e Symptom: You observe unexpected changes in your formulation's appearance, pH, or
performance, or you have analytical data suggesting the presence of unknown impurities.

e Root Cause Analysis: Leachables from the plastic container may have migrated into your
formulation. This is a higher risk with incompatible plastics or when the formulation contains
other solvents that can exacerbate the leaching process.

e Solution:

[¢]

Quarantine the affected formulation.

[e]

If possible, perform analytical testing (e.g., GC-MS, LC-MS) to identify and quantify the
leachables.

[¢]

Transfer the remaining bulk formulation to an inert container (e.g., glass).

o

Review your container selection process and perform thorough extractables and
leachables studies as part of your stability program.

Quantitative Data on Plastic Compatibility

While specific quantitative data for Miglyol 840's interaction with all plastic types is limited in
publicly available literature, the following table summarizes the expected performance based
on general chemical resistance data for the constituent chemical classes (esters, oils).
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Chemical Class
. . . Expected Outcome .
Plastic Material Resistance Potential Issues

. with Miglyol 840
(Esters/Oils)

) ) Low risk of leaching or
High-Density

Good to Excellent Generally Compatible degradation under
Polyethylene (HDPE)

normal conditions.

) May have higher
Low-Density

Good to Excellent Generally Compatible  permeability than
Polyethylene (LDPE)

HDPE.[10]

Good resistance to
Polypropylene (PP) Good Generally Compatible  fats and most organic

solvents.[11]

Compatibility can

Polyethylene ) ) ] T
Fair to Good Use with Caution vary; testing is
Terephthalate (PET)
recommended.
Prone to
environmental stress
Polystyrene (PS) Poor Not Recommended )
cracking and
dissolution.[8][12]
High risk of plasticizer
Polyvinyl Chloride leaching and material
Poor Not Recommended ]
(PVQC) degradation.[5][13][14]

[15]

This table provides general guidance. It is crucial to perform specific compatibility testing for
your intended application.

Experimental Protocols

Protocol 1: Visual and Physical Compatibility Testing
(Screening Study)
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This protocol is a modification of the principles outlined in ISO 175 and is intended for initial
screening.[16][17][18][19][20]

Obijective: To visually and physically assess the compatibility of plastic containers with Miglyol
840.

Materials:

Samples of the plastic containers to be tested (e.g., HDPE, LDPE, PP, PET).

Miglyol 840.

Control liquid (e.g., purified water).

Incubator or oven set to the desired temperature (e.g., 40°C for accelerated testing).

Calipers, analytical balance.

Methodology:

o Cut representative sections from each plastic container type.

o Measure and record the initial dimensions and weight of each plastic section.
o Place the plastic sections in separate, labeled glass containers.

» Add enough Miglyol 840 to completely submerge the plastic sections.

o Prepare parallel control samples with purified water.

o Store the containers at the desired temperature for a specified duration (e.g., 7, 14, and 30
days).

e At each time point, remove the plastic sections, gently blot them dry, and:
o Visually inspect for any changes (e.g., swelling, cracking, discoloration, cloudiness).

o Measure and record the dimensions and weight.
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o Observe the Miglyol 840 for any signs of discoloration or precipitation.

o Calculate the percentage change in weight and dimensions.

Protocol 2: Extractables and Leachables Analysis
(Confirmatory Study)

This protocol is based on the principles of USP <661.1> and <661.2> and is intended for a
more in-depth analysis.[21][22][23][24][25]

Objective: To identify and quantify chemical substances that may leach from plastic containers
into Miglyol 840.

Materials:

The plastic container system (including closures) to be tested.

» Miglyol 840.

» Extraction solvents (e.g., hexane, ethanol) as per USP guidelines.

¢ Analytical instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid
Chromatography-Mass Spectrometry (LC-MS), Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS) for elemental impurities.

» Shaking incubator or autoclave for extractions.

Methodology:

o Sample Preparation: Fill the plastic containers with Miglyol 840. For a comprehensive
extractables study, also prepare samples with standard extraction solvents.

 Incubation: Store the filled containers under controlled conditions. This may include
accelerated conditions (e.g., 40°C/75% RH) for a defined period (e.g., up to 6 months) and
long-term, real-time conditions.

e Sample Analysis:
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o At specified time points, take aliquots of the Miglyol 840 (or extraction solvent).
o Prepare the samples for analysis (e.g., dilution, extraction).

o Analyze the samples using appropriate instrumentation (GC-MS for volatile and semi-
volatile organics, LC-MS for non-volatile organics, and ICP-MS for heavy metals).

e Data Evaluation:
o ldentify and quantify any compounds detected.
o Compare the leachable profile to a previously established extractable profile.

o Conduct a toxicological risk assessment for any identified leachables.

Visualizations
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Figure 1: Experimental Workflow for Plastic Compatibility Testing
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Figure 1: Experimental Workflow for Plastic Compatibility Testing
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Figure 2: Factors Influencing Miglyol 840-Plastic Incompatibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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